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Compound of Interest

Compound Name: Paramax

CAS No.: 73802-00-3

Cat. No.: B1200449

Get Quote

Disclaimer: The brand name "Paramax" is associated with multiple products, each containing

different active ingredients and therefore requiring distinct disposal procedures. It is crucial for

laboratory personnel to accurately identify the specific "Paramax" product in use by consulting

the product label and the corresponding Safety Data Sheet (SDS) before proceeding with any

disposal protocol. This guide provides disposal procedures for three identified "Paramax"

products to ensure the safety of researchers and compliance with environmental regulations.

PeraMax Ultra™ (Active Ingredient: Hydrogen
Peroxide)
PeraMax Ultra™ is an irrigation line cleaner with hydrogen peroxide as its active component.

The proper disposal of this product is contingent on its concentration.
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Characteristic Guideline

Active Ingredient Hydrogen Peroxide (H₂O₂)

Low Concentration Disposal (≤3%)

May be poured down the drain with copious

amounts of cold water, if permitted by local

regulations.[1][2]

High Concentration Disposal (>8%) Must be treated as hazardous waste.[1]

Waste Classification (Unused Concentrate) D002 (Corrosive) by RCRA criteria.

Experimental Protocol for Disposal
Objective: To safely dispose of PeraMax Ultra™ waste from a laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Designated hazardous waste container (for high concentrations).

Cold water source.

pH paper (optional, for neutralization verification if required by local regulations).

Methodology:

For Low Concentration Waste (≤3% Hydrogen Peroxide):

Consult Local Regulations: Before proceeding, verify with your institution's Environmental

Health & Safety (EHS) department and local wastewater treatment authority that drain

disposal of dilute hydrogen peroxide is permissible.[1]

Ensure Dilution: Confirm that the hydrogen peroxide waste is at a concentration of 3% or

less. If necessary, dilute with water in a well-ventilated area.

Prepare for Disposal: Turn on the cold water tap to a strong, steady flow.
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Dispose: Slowly pour the dilute hydrogen peroxide solution down the drain.

Flush Thoroughly: Continue to run cold water for several minutes after disposal to ensure the

solution is adequately flushed through the plumbing system.[1]

For High Concentration Waste (>8% Hydrogen Peroxide):

Do Not Dispose Down the Drain: Concentrated hydrogen peroxide is corrosive and a strong

oxidizer; it must not be poured down the drain.

Segregate as Hazardous Waste: Collect all high-concentration PeraMax Ultra™ waste in a

designated, properly labeled, and sealed hazardous waste container. The container should

be compatible with hydrogen peroxide and vented if necessary.[1][3]

Storage: Store the hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as organic compounds, metals, and other reducing agents.[3]

Arrange for Pickup: Contact your institution's EHS department to arrange for the collection

and disposal of the hazardous waste by a licensed contractor.[3]

Disposal Workflow Diagram
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Start: PeraMax Ultra™ Waste

Check H₂O₂ Concentration
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Start: Paramax™ Pour-On Waste

Identify Waste Type

Unused/Waste Product

Product

Empty Container

Container

Collect in Flammable Liquid Hazardous Waste Container Triple Rinse Container

Store Waste Safely Collect Rinsate as Hazardous Aqueous Waste

Puncture Container

Dispose of Container per Local Regulations

End

Arrange for EHS Pickup

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PRAMEX® Waste

Identify Waste Type

Unused Product/Contaminated Materials

Product/Contaminated

Empty Container

Container

Collect in Pesticide Hazardous Waste Container Triple Rinse Container

Store Waste Securely Collect Rinsate as Pesticide Waste

Puncture Container

Dispose of Container per Pesticide Regulations

End

Arrange for EHS Pickup (Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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